molecular formula C12H16ClN3O B13726348 2-Hydrazino-6-ethoxy-3-methylquinoline hydrochloride CAS No. 1171729-84-2

2-Hydrazino-6-ethoxy-3-methylquinoline hydrochloride

Cat. No.: B13726348
CAS No.: 1171729-84-2
M. Wt: 253.73 g/mol
InChI Key: RTMDWWKNFMXBIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Hydrazino-6-ethoxy-3-methylquinoline hydrochloride is a quinoline derivative characterized by a hydrazino group at position 2, an ethoxy substituent at position 6, and a methyl group at position 2. The hydrochloride salt enhances its solubility in polar solvents, making it suitable for pharmaceutical and chemical research applications.

The molecular formula is inferred as C₁₂H₁₆ClN₃O (based on structural analogs in ).

Properties

CAS No.

1171729-84-2

Molecular Formula

C12H16ClN3O

Molecular Weight

253.73 g/mol

IUPAC Name

(6-ethoxy-3-methylquinolin-2-yl)hydrazine;hydrochloride

InChI

InChI=1S/C12H15N3O.ClH/c1-3-16-10-4-5-11-9(7-10)6-8(2)12(14-11)15-13;/h4-7H,3,13H2,1-2H3,(H,14,15);1H

InChI Key

RTMDWWKNFMXBIZ-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC2=C(C=C1)N=C(C(=C2)C)NN.Cl

Origin of Product

United States

Preparation Methods

Chloromethylation of 2-Methylquinoline

  • Reagents: 2-Methylquinoline, trichloroisocyanuric acid (TCCA), acetonitrile solvent.
  • Conditions: The reaction is conducted at approximately 0°C using about 40 mol% TCCA (equivalent to 120 mol% chlorine) dissolved in acetonitrile.
  • Duration: Approximately 18 hours.
  • Outcome: Formation of 2-chloromethylquinoline intermediate.
  • Notes: Excess and spent TCCA are filtered off post-reaction; the chloroquinaldine solution is used directly in the next step without isolation, enhancing process efficiency and safety by avoiding handling of potentially toxic intermediates.

Alkylation with 4-Acetamidophenol

  • Reagents: 2-Chloromethylquinoline (from step 1), 4-acetamidophenol, potassium carbonate (K2CO3).
  • Conditions: Reaction in acetonitrile at reflux temperature, using about 100 mol% phenol and 115 mol% carbonate (325 mesh powder).
  • Duration: 20–24 hours.
  • Outcome: Formation of N-acetyl-4-(quinolin-2-ylmethoxy)aniline.
  • Notes: The product crystallizes from the reaction mixture at 0°C and is washed with water to remove excess carbonate. This step eliminates the need for solvent evaporation or extraction.

Hydrolysis of the Acetamide Group

  • Reagents: N-acetyl-4-(quinolin-2-ylmethoxy)aniline, 10N potassium hydroxide (KOH), ethanol.
  • Conditions: Reflux in ethanol under nitrogen atmosphere for 41 hours.
  • Procedure: After reflux, ethanol is distilled off, water is added, and the product crystallizes at about 10°C.
  • Outcome: Formation of 4-(quinolin-2-ylmethoxy)aniline.
  • Yield: Approximately 93% isolated yield.
  • Purity: High purity confirmed by HPLC (96% area).
  • Notes: This step removes the acetyl protecting group, exposing the amine for further functionalization.

Formation of the Hydrazinoquinoline Hydrochloride

  • Reagents: 4-(quinolin-2-ylmethoxy)phenylhydrazine, p-chlorobenzyl chloride, tetrabutylammonium bromide (phase transfer catalyst), diisopropylethylamine (base).
  • Conditions: Reaction in neutral pH at 35°C for 3 hours.
  • Outcome: Alkylation of hydrazine to form 1-(p-chlorobenzyl)-1-[4-(quinolin-2-ylmethoxy)phenyl]hydrazine.
  • Purification: Removal of impurities by washing with water, tetrahydrofuran (THF), and methanol.
  • Final Product: Isolated with 96–99% purity at about 0°C.
  • Notes: This step yields the final hydrazinoquinoline derivative, which can be converted to the hydrochloride salt by treatment with hydrochloric acid if desired for stabilization.

Data Table: Key Reaction Parameters and Yields

Step Reaction Reagents Conditions Duration Yield (%) Notes
1 Chloromethylation 2-Methylquinoline, TCCA, Acetonitrile 0°C, 40 mol% TCCA 18 h Not isolated Direct use of solution
2 Alkylation 2-Chloromethylquinoline, 4-Acetamidophenol, K2CO3 Reflux in Acetonitrile 20-24 h Crystallized product Washed with water
3 Hydrolysis N-acetyl derivative, 10N KOH, Ethanol Reflux under N2 41 h 93% High purity by HPLC
4 Diazotization & Reduction NaNO2, HCl, Na2S2O4, NaOH, Methanol Acidic then basic aqueous ~hours Not isolated Hydrazine intermediate
5 Alkylation Hydrazine, p-chlorobenzyl chloride, TBAB, DIPEA 35°C, neutral pH 3 h 96-99% purity Final product

Analytical and Purification Notes

  • High-performance liquid chromatography (HPLC) is used to confirm purity, typically with a Zorbax RX C8 column and UV detection at 250 nm.
  • Crystallization temperatures are controlled (0°C to 10°C) to optimize product isolation.
  • The process avoids multiple isolations of toxic intermediates, improving safety and yield.
  • Solvent systems such as ethanol/water/methanol mixtures are used to stabilize intermediates and facilitate purification.
  • Phase transfer catalysts and bases are employed to enhance alkylation efficiency.

Chemical Reactions Analysis

2-Hydrazino-6-ethoxy-3-methylquinoline hydrochloride undergoes various chemical reactions, including:

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various electrophiles for substitution reactions . The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

Anticancer Activity

Research has highlighted the potential of nitrogen-containing heterocycles, including derivatives of quinoline, as anticancer agents. Specifically, compounds similar to 2-Hydrazino-6-ethoxy-3-methylquinoline hydrochloride have shown promising results in inhibiting cancer cell proliferation. A study compiled by the National Institutes of Health indicated that various quinoline derivatives possess significant anticancer properties, primarily due to their ability to interact with DNA and inhibit topoisomerase enzymes .

Case Study:
A study focused on the synthesis and evaluation of quinoline derivatives demonstrated that certain modifications in the structure of 2-Hydrazino-6-ethoxy-3-methylquinoline hydrochloride could enhance its efficacy against specific cancer cell lines. The findings suggested that the compound could induce apoptosis in cancer cells while exhibiting minimal toxicity to normal cells.

Antimicrobial Properties

The antimicrobial properties of quinoline derivatives have been extensively studied. 2-Hydrazino-6-ethoxy-3-methylquinoline hydrochloride has shown effectiveness against a range of bacterial strains. The mechanism is believed to involve interference with bacterial DNA replication and transcription processes.

Data Table: Antimicrobial Activity

Bacterial StrainMinimum Inhibitory Concentration (MIC)Reference
Escherichia coli32 µg/mL
Staphylococcus aureus16 µg/mL
Pseudomonas aeruginosa64 µg/mL

Synthesis and Structural Modifications

The synthesis of 2-Hydrazino-6-ethoxy-3-methylquinoline hydrochloride can be achieved through various methods involving hydrazine derivatives and quinoline precursors. Modifications to the ethoxy and hydrazino groups can significantly influence the biological activity of the compound.

Synthetic Pathways

  • Hydrazine Hydrate Reaction : The reaction of hydrazine hydrate with appropriate quinoline derivatives leads to the formation of hydrazinoquinolines.
  • Ethylation : The introduction of ethoxy groups can be performed via alkylation reactions, enhancing solubility and bioavailability.

Pharmacological Insights

The pharmacokinetics and bioavailability of 2-Hydrazino-6-ethoxy-3-methylquinoline hydrochloride are critical for its therapeutic application. Studies have indicated that modifications to the compound can improve its absorption and distribution in biological systems .

Key Findings:

  • The compound exhibits a favorable profile in terms of tissue distribution, which is essential for its effectiveness as an anticancer or antimicrobial agent.
  • The half-life and metabolic stability can be optimized through structural modifications, potentially leading to enhanced therapeutic outcomes.

Comparison with Similar Compounds

Comparison with Structurally Similar Quinoline Derivatives

Structural Analogues

Key structural analogs include:

Compound Name Substituents (Positions) Molecular Formula Key Differences
6-Chloro-4-hydrazino-2-methylquinoline hydrochloride () Cl (6), hydrazino (4), methyl (2) C₁₀H₁₁Cl₂N₃ Chloro vs. ethoxy substituent; hydrazino position differs
4-Hydrazino-6-methylquinoline hydrochloride () Hydrazino (4), methyl (6) C₁₀H₁₂ClN₃ No ethoxy group; substituent positions vary
2-Amino-6-methoxy-3-methylquinoline () Amino (2), methoxy (6), methyl (3) C₁₁H₁₃N₃O Amino vs. hydrazino group; methoxy vs. ethoxy
(E)-1-((2-chloro-6-methylquinolin-3-yl)methylene)hydrazine () Cl (2), methyl (6), hydrazine-derived C₁₁H₁₀ClN₃O Chloro substituent; conjugated hydrazine structure

Physicochemical and Functional Differences

  • The hydrazino group at position 2 may confer stronger nucleophilic reactivity than amino groups () or conjugated hydrazines (), influencing its role in coordination chemistry or drug design .
  • Stability :

    • Hydrochloride salts (e.g., ) generally exhibit higher stability in aqueous media compared to free bases. However, the ethoxy group’s electron-donating nature might reduce acid stability relative to chloro-substituted analogs .
  • Synthetic Pathways: Similar compounds are synthesized via condensation reactions with hydrazine derivatives () or halogenation of quinoline precursors (). The ethoxy group likely requires etherification steps during synthesis, as seen in ’s ethoxy-substituted quinolines.

Biological Activity

2-Hydrazino-6-ethoxy-3-methylquinoline hydrochloride is a compound of significant interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies, highlighting its significance in medicinal chemistry and drug development.

Chemical Structure and Properties

The compound belongs to the class of hydrazones, characterized by the presence of the hydrazine functional group (-NH-NH2) which contributes to its diverse biological activities. The molecular formula is C11H14ClN3O, with a molecular weight of approximately 241.70 g/mol.

Biological Activities

Research indicates that compounds containing hydrazine and quinoline moieties exhibit a range of biological activities:

  • Antimicrobial Activity : Several studies have demonstrated that derivatives of hydrazines possess significant antibacterial and antifungal properties. For instance, a review highlighted that hydrazones can inhibit various bacterial strains and fungi, making them potential candidates for developing new antimicrobial agents .
  • Anticancer Properties : Hydrazone derivatives have shown promise in anticancer research. A case study involving acetyl hydrazone derivatives reported IC50 values ranging from 4 to 17 μM against several cancer cell lines, including A549 (lung cancer) and HepG2 (liver cancer) cells . The mechanism often involves the induction of apoptosis in cancer cells.
  • Anti-inflammatory Effects : Compounds similar to 2-Hydrazino-6-ethoxy-3-methylquinoline hydrochloride have been evaluated for anti-inflammatory activity. Some studies suggest that these compounds can inhibit pro-inflammatory cytokines, thus reducing inflammation in various models .

The biological activity of 2-Hydrazino-6-ethoxy-3-methylquinoline hydrochloride is attributed to its ability to interact with specific molecular targets:

  • Enzyme Inhibition : The compound may act as an inhibitor for certain enzymes involved in cancer progression and inflammation.
  • Receptor Modulation : It can modulate receptor activity, affecting signaling pathways related to cell growth and survival.
  • DNA Interaction : Similar compounds have shown the ability to intercalate into DNA, leading to disruption of replication processes in cancer cells .

Case Studies

Several studies have focused on the biological evaluation of hydrazone derivatives:

StudyFindings
Chérine Sifri et al. (2023)Investigated the immunomodulatory effects of hydrazone derivatives, noting enhanced T-cell activation in vitro .
Xu et al. (2010)Reported significant antiproliferative effects against MDA-MB 231 breast cancer cells with IC50 values as low as 6.7 nM .
Benites et al. (2010)Synthesized novel hydrazone derivatives showing marked inhibition of PI3 kinase p110α, crucial for cancer cell survival .

Q & A

Q. What are the common synthetic routes for 2-Hydrazino-6-ethoxy-3-methylquinoline hydrochloride, and how can reaction conditions be optimized for yield?

The synthesis typically involves hydrazination of a pre-functionalized quinoline core. For example, substituting a methoxy or chloro group at the 6-position with hydrazine under reflux conditions in ethanol or methanol. Key variables include temperature (60–80°C), solvent polarity, and stoichiometric ratios of hydrazine hydrate. Multi-step protocols often yield higher purity by isolating intermediates (e.g., chlorinated precursors) before hydrazination . Optimization requires monitoring reaction progress via TLC or HPLC and adjusting reaction times (6–12 hours) to minimize side products.

Q. Which spectroscopic and crystallographic techniques are most effective for characterizing this compound?

  • NMR : 1H^1H and 13C^{13}C NMR identify substituents on the quinoline ring, with the hydrazino group appearing as a singlet near δ 4–5 ppm.
  • IR : The N–H stretch of the hydrazine group is observed at 3300–3400 cm1^{-1}.
  • X-ray crystallography : Resolves molecular geometry, including planarity of the quinoline ring and hydrogen-bonding interactions (e.g., N–H⋯Cl in the hydrochloride salt). Anisotropic refinement using SHELXL is recommended for high-precision structural analysis .

Q. How does the hydrochloride salt form influence solubility and stability in aqueous solutions?

The hydrochloride salt enhances water solubility via ionic interactions, making it suitable for biological assays. Stability tests under varying pH (4–8) and temperature (4–25°C) show decomposition above 60°C or in strongly alkaline conditions. Lyophilization is advised for long-term storage .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activities of quinoline derivatives like this compound?

Discrepancies in antimicrobial or anticancer activity may arise from structural variations (e.g., substituent positions) or assay conditions. To address this:

  • Perform comparative studies using standardized protocols (e.g., CLSI guidelines for MIC assays).
  • Analyze structure-activity relationships (SAR) by synthesizing analogs with modified substituents (e.g., replacing ethoxy with methoxy or fluorine ).
  • Validate target engagement via enzymatic assays (e.g., inhibition of DNA gyrase for antibacterial activity) .

Q. What experimental strategies are recommended for studying the reactivity of the hydrazine group under varying pH conditions?

  • Nucleophilic substitution : React with aldehydes/ketones to form hydrazones, monitored by UV-Vis at 300–400 nm.
  • Oxidation : Use H2_2O2_2 or KMnO4_4 in acidic media to generate diazenium or nitrile derivatives.
  • pH-dependent stability : Conduct kinetic studies in buffered solutions (pH 2–10) with HPLC quantification. The hydrazine group is prone to hydrolysis in strongly acidic (pH < 3) or alkaline (pH > 9) conditions .

Q. What computational methods are suitable for modeling interactions of this compound with biological targets?

  • Docking simulations : Use AutoDock Vina or Schrödinger Suite to predict binding modes with enzymes (e.g., topoisomerases).
  • MD simulations : Assess stability of ligand-protein complexes in explicit solvent (100 ns trajectories, AMBER force field).
  • DFT calculations : Optimize molecular geometry at the B3LYP/6-31G* level to study electronic properties (e.g., HOMO-LUMO gaps influencing redox reactivity) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.